imino(methyl)[(1s,3s)-3-(tert-butoxy)cyclobutyl]-lambda6-sulfanone, cis
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Overview
Description
Imino(methyl)[(1s,3s)-3-(tert-butoxy)cyclobutyl]-lambda6-sulfanone, cis is a complex organic compound with a unique structure that includes a cyclobutyl ring, a tert-butoxy group, and a lambda6-sulfanone moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of imino(methyl)[(1s,3s)-3-(tert-butoxy)cyclobutyl]-lambda6-sulfanone, cis typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the cyclobutyl ring, the introduction of the tert-butoxy group, and the incorporation of the lambda6-sulfanone moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis techniques, such as continuous flow reactors and high-throughput screening, to optimize yield and purity. These methods are designed to be cost-effective and environmentally friendly, ensuring that the compound can be produced on a commercial scale.
Chemical Reactions Analysis
Types of Reactions
Imino(methyl)[(1s,3s)-3-(tert-butoxy)cyclobutyl]-lambda6-sulfanone, cis undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides and sulfones.
Reduction: Reduction reactions can convert the sulfanone moiety to sulfides.
Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions, such as temperature, pressure, and solvent choice, play a significant role in determining the outcome of these reactions.
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions typically yield sulfoxides and sulfones, while reduction reactions produce sulfides.
Scientific Research Applications
Imino(methyl)[(1s,3s)-3-(tert-butoxy)cyclobutyl]-lambda6-sulfanone, cis has several scientific research applications, including:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules.
Biology: It is studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of imino(methyl)[(1s,3s)-3-(tert-butoxy)cyclobutyl]-lambda6-sulfanone, cis involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may affect cellular processes such as signal transduction and gene expression.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to imino(methyl)[(1s,3s)-3-(tert-butoxy)cyclobutyl]-lambda6-sulfanone, cis include:
tert-Butylamine: An aliphatic primary amine with similar structural features.
Memantine Related Compounds: These compounds share some structural similarities and are used in pharmaceutical applications.
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups and its potential applications across various fields. Its distinct structure allows for unique chemical reactivity and biological activity, making it a valuable compound for research and industrial purposes.
Properties
CAS No. |
2703756-08-3 |
---|---|
Molecular Formula |
C9H19NO2S |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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